Cas no 50789-45-2 (3-Phenoxybenzonitrile)

3-Phenoxybenzonitrile structure
3-Phenoxybenzonitrile structure
Product Name:3-Phenoxybenzonitrile
CAS No:50789-45-2
MF:C13H9NO
MW:195.216663122177
MDL:MFCD05669318
CID:366471
PubChem ID:3414161
Update Time:2025-04-19

3-Phenoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Phenoxybenzonitrile
    • Benzonitrile, 3-phenoxy-
    • 3-phenoxy-benzonitrile
    • 3-phenoxybenzenecarbonitrile
    • 3-Cyanodiphenyl ether
    • IBUQEIIFTPFARK-UHFFFAOYSA-N
    • OR0826
    • SBB091875
    • 5922AJ
    • TRA0052214
    • SY013585
    • AB0061413
    • AX8088805
    • ST24042407
    • A
    • Z57900344
    • MS-0832
    • FT-0692253
    • EN300-59779
    • AKOS005108930
    • SCHEMBL7186441
    • CS-0119917
    • A828299
    • 50789-45-2
    • MFCD05669318
    • AC-23561
    • DTXSID60392256
    • DB-071253
    • MDL: MFCD05669318
    • Inchi: 1S/C13H9NO/c14-10-11-5-4-8-13(9-11)15-12-6-2-1-3-7-12/h1-9H
    • InChI Key: IBUQEIIFTPFARK-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1C=CC=C(C#N)C=1

Computed Properties

  • Exact Mass: 195.06800
  • Monoisotopic Mass: 195.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 33

Experimental Properties

  • Boiling Point: 310.7℃ at 760 mmHg
  • Flash Point: 131℃
  • PSA: 33.02000
  • LogP: 3.35058

3-Phenoxybenzonitrile Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

3-Phenoxybenzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Phenoxybenzonitrile Pricemore >>

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3-Phenoxybenzonitrile Production Method

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